Layered coating of ultraflexible graphene-based electrodes for high-performance in-plane quasi-solid-state micro-supercapacitors†
Nanoscale Pub Date: 2019-07-05 DOI: 10.1039/C9NR03917A
Abstract
To meet the demand of rapid development of portable and wearable electronic devices, in-plane quasi-solid-state micro-supercapacitors (QSS MSCs) have great potential as miniaturized energy storage devices. However, their ultralow areal capacitance and poor flexibility limit their practical applications. Here, we demonstrate a new strategy for the fabrication of ultraflexible MnO2@reduced graphene oxide (rGO) films (MGFs) for high-performance planar QSS MSCs through a facile layer-by-layer coating and a laser engraving method. Benefiting from conductive and flexible rGO films reduced by HI, the MGF based symmetrical QSS MSC exhibits a high areal capacitance (31.5 mF cm−2 at 0.2 mA cm−2), excellent flexibility (no capacity degradation at a bending radius from ∞ to 0 cm), and outstanding cycling stability (retaining 77.0% of its initial capacity after 6000 cycles). Most importantly, the electrochemical performance of QSS MSCs can be multiplied by simply adding more MGF layers. By adding up to 5 MGF layers, the MSC can deliver an ultrahigh areal capacitance of 144.3 mF cm−2 at 0.3 mA cm−2, and a superior energy density of 13.9 mW h cm−3 at 34.7 mW cm−3. Therefore, this work offers versatile quasi-solid-state MSCs and provides an impressive strategy to enhance electrochemical performance which will greatly enrich the design and fabrication of MSCs.
Recommended Literature
- [1] Stealth-like polysarcosine-modified nanoparticles with low dye doses and long blood circulation for efficient breast cancer pulmonary metastasis imaging†
- [2] Carbazole dendrimers containing oligoarylfluorene cores as solution-processed hole-transporting non-doped emitters for efficient pure red, green, blue and white organic light-emitting diodes†
- [3] Desorption of 1-butanol from polymeric resin: experimental studies and mathematical modeling
- [4] Back cover
- [5] Recent advances of non-fullerene, small molecular acceptors for solution processed bulk heterojunction solar cells
- [6] A fiber asymmetric supercapacitor based on FeOOH/PPy on carbon fibers as an anode electrode with high volumetric energy density for wearable applications†
- [7] Determination of localised corrosion mechanisms using a scanning vibrating reference electrode technique
- [8] Repeatable, room-temperature-processed baroplastic-carbon nanotube composites for electromagnetic interference shielding†
- [9] Carbon capture from corn stover ethanol production via mature consolidated bioprocessing enables large negative biorefinery GHG emissions and fossil fuel-competitive economics†
- [10] O2-Mediated transformation of 9-phenanthrenol: an approach to the synthesis of phenanthrenyl ketal and 9-fluorenones†
